Cas no 65418-75-9 (2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-)

• Product Name: 2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
• CAS No: 65418-75-9
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 501573
• PubChem ID: 13781395
• Update Time: 2025-04-19

2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
• 3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-yn-1-one
• 3-(4-METHOXY-PHENYL)-1-(4-METHYLPHENYL)-PROPYNONE
• DTXSID40549281
• AKOS015967642
• 65418-75-9

• Inchi： 1S/C17H14O2/c1-13-3-8-15(9-4-13)17(18)12-7-14-5-10-16(19-2)11-6-14/h3-6,8-11H,1-2H3
• InChI Key： BOSHTTVFWJQGKH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC(C2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 250.099379685g/mol
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.599